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An In-depth Technical Guide to Crotonic Anhydride for Researchers and Scientists

Introduction
Crotonic anhydride, systematically known as 2-butenoic anhydride, is a significant reagent in

organic synthesis, valued for its role as a versatile intermediate.[1] With the chemical formula

(CH₃CH=CHCO)₂O, it is a reactive compound utilized in the production of a variety of more

complex molecules, including esters and amides.[1] This guide provides a comprehensive

overview of crotonic anhydride, covering its chemical identity, physicochemical properties,

synthesis protocols, key reactions, and safety considerations, tailored for professionals in

research, drug development, and chemical manufacturing.

Chemical Identity and Molecular Structure
Crotonic anhydride is commercially available primarily as a mixture of cis and trans isomers.

The CAS Number for this mixture is 623-68-7.[2] A product that is predominantly the trans

isomer is also available under CAS Number 78957-07-0.[3]

The molecular structure of crotonic anhydride features two crotonyl groups linked by an

anhydride functional group. The presence of the α,β-unsaturated carbonyl system makes it a

reactive and useful building block in synthetic chemistry.

Molecular Formula: C₈H₁₀O₃[4][5] Molecular Weight: 154.16 g/mol [3] IUPAC Name: [(E)-but-2-

enoyl] (E)-but-2-enoate[5] SMILES: O(C(=O)\C=C\C)C(=O)\C=C\C InChI Key:
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Table 1: Chemical Identifiers for Crotonic Anhydride

Identifier Value Reference

CAS Number
623-68-7 (cis/trans
mixture)

[2]

78957-07-0 (predominantly

trans)
[3]

EC Number 210-807-1

MDL Number MFCD00009286

Physicochemical Properties
Crotonic anhydride is a colorless to pale yellow liquid at room temperature, characterized by

a sharp, acrid odor.[6] Its physical and chemical properties are summarized below.

Table 2: Physicochemical Properties of Crotonic Anhydride

Property Value Conditions Reference

Appearance
Colorless to pale
yellow liquid

Room Temperature [6]

Boiling Point 250 °C [2]

Melting Point -20 °C

Density 1.04 g/cm³ 20 °C [2]

Flash Point 113 °C [2]

Autoignition Temp. 290 °C

Vapor Pressure 1 hPa 25 °C

| Refractive Index| 1.473 | 20 °C |[4][7] |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/130974
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.sigmaaldrich.com/KR/ko/product/aldrich/130974
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/623-68-7.html
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/623-68-7.html
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6751209.htm
https://www.chemsynthesis.com/base/chemical-structure-35107.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Crotonic Anhydride
The primary method for synthesizing crotonic anhydride is through the dehydration of crotonic

acid.[6] Several experimental protocols have been developed to achieve this transformation,

often employing another acid anhydride, such as acetic anhydride, as a dehydrating agent.[8]

Experimental Protocol 1: Dehydration using Acetic
Anhydride
This method involves heating crotonic acid with acetic anhydride, which serves as both a

reactant and a dehydrating agent. The acetic acid formed as a byproduct is continuously

removed to drive the reaction to completion.[9]

Materials:

Crotonic acid

Acetic anhydride

Polymerization inhibitor (e.g., hydroquinone)

Heptane or methylcyclohexane (for azeotropic removal)

Reaction flask with a distillation head and condenser

Procedure:

Combine crotonic acid and a catalytic amount of a polymerization inhibitor, such as

hydroquinone, in a reaction flask.

Add acetic anhydride to the mixture.

Heat the mixture to a temperature below 100 °C.[9]

Continuously remove the acetic acid byproduct. This can be achieved by:

Performing the reaction under reduced pressure (e.g., 100 mm Hg) to allow the acetic acid

to boil off below 100 °C.[9]
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Adding an inert solvent like heptane to form an azeotrope with acetic acid, which is then

distilled off.[9]

After the reaction is complete, the remaining mixture is purified, typically by fractional

distillation, to isolate the crotonic anhydride.

Experimental Protocol 2: Continuous Production Method
A patented industrial method describes the continuous production of crotonic anhydride by

reacting crotonic acid with acetic or propionic anhydride in the vapor phase.[10]

Materials:

Crotonic acid

Acetic anhydride or propionic anhydride

Inert organic diluent (e.g., benzene, toluene)

Fractionating column

Procedure:

Heat acetic or propionic anhydride to its boiling point in the base of a fractionating column.

Continuously introduce a preheated mixture of crotonic acid and an inert diluent (e.g.,

toluene) into the column filled with the anhydride vapors. The introduction point is typically

between 1/4 and 1/2 the length of the column from the base.[10]

The reaction forms acetic acid (or propionic acid), which is removed from the top of the

column as an azeotropic mixture with the diluent.[10]

The liquid residue at the base of the column, containing crotonic anhydride, unreacted

crotonic acid, and unreacted acetic/propionic anhydride, is continuously withdrawn.[10]

This mixture is then subjected to fractional distillation to separate the crotonic anhydride.

The unreacted starting materials are recycled back into the process.[10]
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Applications in Organic Synthesis
Crotonic anhydride is a key intermediate in various chemical transformations, primarily

serving as an efficient acylating agent. Its applications are widespread, from the synthesis of

polymers and resins in material science to its role as a crucial building block for Active

Pharmaceutical Ingredients (APIs).[1]

Key Reactions
Alcoholysis (Esterification): Reacts with alcohols to form crotonate esters and a carboxylic

acid byproduct. This reaction is often performed in the presence of a base to neutralize the

acid.[11]

Aminolysis (Amidation): Reacts with ammonia, primary, or secondary amines to yield N-

substituted crotonamides. Two equivalents of the amine are typically required, as one

equivalent is consumed to neutralize the carboxylic acid byproduct.[11]

Friedel-Crafts Acylation: Can be used in Friedel-Crafts reactions with aromatic compounds,

although the corresponding acyl chloride is often more reactive.

Below is a diagram illustrating the central role of crotonic anhydride in synthetic pathways.

Figure 1: Synthetic Utility of Crotonic Anhydride

Crotonic Anhydride

Crotonate Ester Alcoholysis

Crotonamide Aminolysis Crotonic Acid
(Byproduct)

Alcohol (R'-OH) +

Amine (R''₂NH) +
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Caption: Synthetic pathways involving crotonic anhydride.

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of crotonic
anhydride. Key data from various techniques are summarized below.

Table 3: Spectroscopic Data for Crotonic Anhydride

Technique
Key Features and
Chemical Shifts (δ) /
Wavenumbers (cm⁻¹)

Reference

¹H NMR

Protons on the carbon
adjacent to the carbonyl
group (α-protons) typically
resonate in the 2.0-3.0 ppm
region.

[12]

¹³C NMR
Data available for crotonic

anhydride.
[13]

IR Spectroscopy

Two characteristic C=O

stretching bands for the

anhydride group, typically

around 1820-1800 cm⁻¹ and

1760-1740 cm⁻¹. Conjugation

can lower these frequencies.

[12]

| Mass Spec. | GC-MS data is available for crotonic anhydride. |[5] |

Safety and Handling
Crotonic anhydride is a corrosive and hazardous substance that requires careful handling.[14]

It causes severe skin burns and eye damage.[2][15]

Hazard Information:

Hazard Statements: H314 (Causes severe skin burns and eye damage), H400 (Very toxic to

aquatic life).[2][16]

Signal Word: Danger.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.10%3A_Spectroscopy_of_Carboxylic_Acid_Derivatives
https://www.chemicalbook.com/SpectrumEN_623-68-7_13CNMR.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.10%3A_Spectroscopy_of_Carboxylic_Acid_Derivatives
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.merckmillipore.com/Web-DE-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-822002&DocumentType=MSD&DocumentId=822002_SDS_NZ_EN.PDF&DocumentUID=356569796&Language=EN&Country=NZ&Origin=null
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.sigmaaldrich.com/SG/en/product/mm/822002
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage:

Precautions: Avoid contact with skin, eyes, and clothing. Use only with adequate ventilation

and wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a face shield.[17] Wash hands thoroughly after handling.[17]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[18] It

should be kept away from incompatible substances such as strong oxidizing agents, bases,

and moisture.[14] The recommended storage temperature is between 2-30°C.

In case of spill: Absorb with dry earth, sand, or other non-combustible material. Do not use

water.[14]

The general workflow for handling a hazardous chemical like crotonic anhydride in a research

setting is outlined below.

Figure 2: Safe Handling Workflow

Start: Chemical Request

Assess Hazards
(Review SDS)

Select & Don PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood

Store Properly
(Cool, Dry, Ventilated)

Post-Use

Dispose of Waste
(Follow Regulations)

End: Decontaminate & Doff PPE
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Click to download full resolution via product page

Caption: General workflow for safely handling crotonic anhydride.

Conclusion
Crotonic anhydride is a valuable and reactive intermediate in organic synthesis. Its ability to

act as an acylating agent makes it indispensable for the synthesis of various esters, amides,

and other derivatives that find applications in pharmaceuticals, materials, and cosmetics.[1][4]

[19] A thorough understanding of its properties, synthesis, and safe handling procedures is

essential for its effective and secure utilization in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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